2,6-Dibromo-4-(piperazin-1-yl)phenol
Description
2,6-Dibromo-4-(piperazin-1-yl)phenol is a brominated phenolic compound featuring a piperazine moiety at the para position of the aromatic ring. This structural motif confers unique physicochemical and biological properties, making it relevant in medicinal chemistry and materials science. Piperazine-containing phenolic compounds are frequently explored for their bioactivity, including antioxidant, anti-inflammatory, and enzyme-inhibitory effects .
Properties
Molecular Formula |
C10H12Br2N2O |
|---|---|
Molecular Weight |
336.02 g/mol |
IUPAC Name |
2,6-dibromo-4-piperazin-1-ylphenol |
InChI |
InChI=1S/C10H12Br2N2O/c11-8-5-7(6-9(12)10(8)15)14-3-1-13-2-4-14/h5-6,13,15H,1-4H2 |
InChI Key |
XZTYYHZEWURIHH-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1)C2=CC(=C(C(=C2)Br)O)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,6-Dibromo-4-(piperazin-1-yl)phenol typically involves the bromination of 4-(piperazin-1-yl)phenol. The reaction is carried out by treating 4-(piperazin-1-yl)phenol with bromine in an appropriate solvent, such as acetic acid, under controlled conditions to ensure selective bromination at the 2 and 6 positions .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques.
Chemical Reactions Analysis
Types of Reactions
2,6-Dibromo-4-(piperazin-1-yl)phenol can undergo several types of chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinone derivatives.
Reduction: The bromine atoms can be reduced to form the corresponding debrominated phenol.
Substitution: The bromine atoms can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can be used.
Major Products Formed
Oxidation: Quinone derivatives.
Reduction: Debrominated phenol.
Substitution: Various substituted phenol derivatives depending on the nucleophile used.
Scientific Research Applications
2,6-Dibromo-4-(piperazin-1-yl)phenol has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biological targets.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings
Mechanism of Action
The mechanism of action of 2,6-Dibromo-4-(piperazin-1-yl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the piperazine ring can interact with various receptors and enzymes. These interactions can modulate the activity of the target molecules, leading to the observed biological effects .
Comparison with Similar Compounds
(a) 2,6-Di-tert-butyl-4-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)phenol (LQFM212)
- Structural Differences : Replaces bromine atoms with bulky tert-butyl groups and introduces a hydroxymethyl-piperazine side chain.
- Bioactivity : Demonstrates potent antioxidant activity (IC₅₀ ~10 μM in DPPH assay) and anti-inflammatory effects in LPS-induced animal models, reducing TNF-α and IL-6 levels by 40–60% .
- Advantages : Enhanced lipid solubility due to tert-butyl groups improves blood-brain barrier penetration compared to brominated analogues.
(b) 4-(1-(2-Piperazin-1-yl)ethylimino)ethyl)benzene-1,3-diol (DHP)
- Structural Differences: Contains a dihydroxybenzene core and an ethylimino-linked piperazine.
- Bioactivity : Forms zinc complexes with low acute toxicity (LD₅₀ >500 mg/kg in mice) but exhibits dose-dependent hepatotoxicity at >100 mg/kg .
- Applications : Explored as a low-toxicity chelating agent for metal ion coordination chemistry .
Brominated Phenolic Derivatives
(a) 2,6-Dibromo-4-(hydroxymethyl)phenol
(b) 2,6-Dibromo-4-(2,4-dibromophenoxy)phenol (OH-BDE 11)
- Structural Differences: Contains a dibromophenoxy substituent instead of piperazine.
- Challenges : Isomeric complexity complicates analytical identification .
Piperazine-Containing Pharmacophores
(a) ChEMBL3133832
- Structural Differences : Incorporates a sulfonyl-piperazine group and pyridoindole scaffold.
(b) Ethyl Vanillate Derivatives with Piperazine
- Structural Differences : Combines vanillate esters with piperazine-based side chains.
- Bioactivity : Anti-inflammatory agents inhibiting COX-2 (IC₅₀ ~5–10 μM) with low cytotoxicity (CC₅₀ >50 μM in HEK293 cells) .
Comparative Analysis Table
Key Research Findings
- Antioxidant Potency: Piperazine derivatives like LQFM212 outperform brominated phenols in radical scavenging due to electron-donating substituents .
- Toxicity Profile : Piperazine-linked compounds (e.g., DHP) show lower acute toxicity than brominated analogues but require dose optimization to mitigate hepatotoxicity .
- Synthetic Flexibility: Bromine atoms in 2,6-Dibromo-4-(piperazin-1-yl)phenol allow further functionalization, enabling diversification into antimicrobial or anticancer agents .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
